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Compound of Interest

Compound Name: NSC59984

Cat. No.: B1680228 Get Quote

Application Notes and Protocols for NSC59984
Topic: NSC59984 Solubility in DMSO, DMF, and Ethanol

For: Researchers, scientists, and drug development professionals.

Introduction
NSC59984 is a small molecule that has been identified as a promising anti-cancer agent. It

functions by inducing the degradation of mutant p53 protein, a key target in many cancers, and

restoring p53 pathway signaling.[1][2][3][4] Specifically, NSC59984 facilitates the degradation

of mutant p53 through the MDM2-mediated ubiquitin-proteasome pathway.[2] This activity is

dependent on the activation of a ROS-ERK2-MDM2 axis. Furthermore, NSC59984 can activate

p73, a p53 family member, to restore tumor suppressor functions.

Given its therapeutic potential, understanding the solubility of NSC59984 in common laboratory

solvents is crucial for the design and execution of in vitro and in vivo studies. This document

provides detailed information on the solubility of NSC59984 in Dimethyl Sulfoxide (DMSO),

Dimethylformamide (DMF), and Ethanol, along with protocols for preparing stock solutions and

determining solubility.

Quantitative Solubility Data
The solubility of NSC59984 can vary between different sources and batches. The following

table summarizes the available quantitative data for the solubility of NSC59984 in DMSO, DMF,
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and ethanol. It is recommended to use fresh, anhydrous solvents for the best results, as

hygroscopic DMSO can significantly impact solubility.

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Source(s)

DMSO ≥ 38 mg/mL 143.25 mM MedchemExpress

53 mg/mL 199.79 mM Selleck Chemicals

10 mg/mL 37.7 mM
Cayman Chemical,

GlpBio

5 mg/mL 18.85 mM
StressMarq

Biosciences

DMF 25 mg/mL 94.25 mM
Cayman Chemical,

GlpBio

Ethanol 5 mg/mL 18.85 mM
Cayman Chemical,

GlpBio

Molecular Weight of NSC59984: 265.27 g/mol

Signaling Pathway of NSC59984
NSC59984 exerts its anti-cancer effects by targeting the p53 signaling pathway. The diagram

below illustrates the proposed mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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